Cas no 10526-63-3 (b-Alanine,N,N'-1,2-ethanediylbis[N-nitro- (9CI))
10526-63-3 structure
Product Name:b-Alanine,N,N'-1,2-ethanediylbis[N-nitro- (9CI)
CAS No:10526-63-3
MF:C8H14N4O8
MW:294.218761920929
CID:150501
PubChem ID:25337
Update Time:2025-04-19
b-Alanine,N,N'-1,2-ethanediylbis[N-nitro- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- 3-[2-[2-carboxyethyl(nitro)amino]ethyl-nitroamino]propanoic acid
- 1,2-Bis-(N-nitro-2-carboxy-ethylamino)-ethan
- 3,3'-[ethane-1,2-diylbis(nitroimino)]dipropanoic acid
- 4,7-Dinitraza-decan-1,10-disaeure
- 4,7-Dinitro-4,7-diazadecandisaeure
- 4,7-Dinitro-4,7-diaza-decandisaeure
- AC1L18XU
- BRN 1717015
- LS-16108
- N-N'-Bis-(2-carboxy-aethyl)-N,N'-dinitro-aethylendiamin
- N,N'-(1,2-Ethanediyl)bis(N-nitro-beta-alanine)
- 10526-63-3
- 4,7-dinitro-4,7-diazadecanedioic acid
- 4-04-00-03418 (Beilstein Handbook Reference)
- DTXSID70147037
- beta-ALANINE, N,N'-(1,2-ETHANEDIYL)BIS(N-NITRO-
- b-Alanine,N,N'-1,2-ethanediylbis[N-nitro- (9CI)
-
- Inchi: 1S/C8H14N4O8/c13-7(14)1-3-9(11(17)18)5-6-10(12(19)20)4-2-8(15)16/h1-6H2,(H,13,14)(H,15,16)
- InChI Key: GOFILDPHMQJATQ-UHFFFAOYSA-N
- SMILES: [O-][N+](N(CCC(=O)O)CCN(CCC(=O)O)[N+](=O)[O-])=O
Computed Properties
- Exact Mass: 294.08122
- Monoisotopic Mass: 294.081163
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 20
- Rotatable Bond Count: 9
- Complexity: 340
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.1
- Topological Polar Surface Area: 173
Experimental Properties
- Density: 1.549
- Boiling Point: 711.5°Cat760mmHg
- Flash Point: 384.1°C
- Refractive Index: 1.563
- PSA: 167.36
- LogP: -0.03040
b-Alanine,N,N'-1,2-ethanediylbis[N-nitro- (9CI) Related Literature
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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